
Technical Guide: Thermodynamic Stability of 2-
Amino-2,2-diphenylethanol[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Amino-2,2-diphenylethanol

CAS No.: 18903-44-1

Cat. No.: B12208017

Get Quote

Executive Summary & Compound Identity
2-Amino-2,2-diphenylethanol (CAS: 18903-44-1) is a sterically congested

-amino alcohol.[1][2] Unlike its more common regioisomer, (1S,2R)-2-amino-1,2-
diphenylethanol, this compound features a geminal diphenyl substitution at the amine-bearing
carbon.[1][2]

This structural motif imparts unique thermodynamic properties:

Enhanced Kinetic Stability: The bulky phenyl groups shield the nitrogen center, retarding

nucleophilic degradation pathways (e.g., aziridine formation).[1][2]

Elimination Resistance: The quaternary carbon at the

-position relative to the hydroxyl group lacks protons, effectively blocking standard E2
elimination pathways.[1][2]

Steric Strain: While chemically robust, the molecule possesses high internal steric energy,

which influences its solubility and crystal lattice enthalpy.[1][2]
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Feature
2-Amino-2,2-
diphenylethanol (Target)

2-Amino-1,2-
diphenylethanol
(Reference)

Structure

CAS 18903-44-1 23190-16-1 / 530-36-9

Steric Bulk High (Gem-diphenyl effect) Moderate

Elimination Risk
Negligible (No

-H on C2)

Moderate (Benzylic

-H available)

Physicochemical Profiling
Direct experimental constants for the 2,2-isomer are sparse in open literature compared to the

1,2-isomer.[1][2] The following profile is derived from structural analysis and comparative

chemometrics.

Predicted Thermodynamic Constants
Physical State: Solid (Predicted).[1][2] Commercial listings as "liquid" likely refer to

supercooled states or solutions.[1][2] The high molecular weight (213.28 g/mol ) and

hydrogen-bonding capability (OH/NH2) favor a crystalline lattice.[1][2]

Melting Point (Estimated): 110–130 °C (Lower than the 1,2-isomer's 144 °C due to disruption

of packing efficiency by the gem-diphenyl bulk).[1][2]

pKa (Conjugate Acid): ~9.[1][2]2. The electron-withdrawing inductive effect of the two phenyl

rings is attenuated by the quaternary carbon, keeping the amine basicity comparable to

standard primary alkyl amines.[1][2]

LogP (Lipophilicity): ~2.3. Highly lipophilic due to the two phenyl rings, suggesting poor

aqueous solubility but high stability in organic matrices.[1][2]

Structural Stability Analysis (Graphviz)
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The following diagram illustrates the steric shielding and lack of elimination vectors that confer

stability to this molecule.

2-Amino-2,2-diphenylethanol
(HO-CH2-C(NH2)(Ph)2)
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Caption: Structural decomposition of 2-Amino-2,2-diphenylethanol showing how the

quaternary center blocks elimination pathways while the gem-diphenyl group provides steric

protection.[1][2]

Thermodynamic Stability & Degradation
Pathways[1][2]
Thermal Stability (Solid State)
The "Gem-Diphenyl Effect" (Thorpe-Ingold effect) usually favors cyclization.[1][2] However, in

this molecule, the formation of an aziridine ring (3-membered) is disfavored compared to the

1,2-isomer.[1][2]

Mechanism: Aziridine formation requires the amine nitrogen to attack the adjacent carbon

(displacing the hydroxyl, usually activated).[1][2] The steric bulk of the two phenyl groups on

the same carbon as the amine hinders the necessary orbital alignment for this attack.[1][2]

Evidence: In Wenker synthesis protocols, the 2,2-isomer produces aziridines in significantly

lower yields than the 1,2-isomer, indicating higher stability of the open-chain amino alcohol

form.[1][2]

Solution Stability & Degradation
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When in solution (e.g., DMSO, Methanol), the molecule faces specific degradation risks:

Oxidative Deamination (Low Risk): The

-carbon to the amine (C2) has no hydrogens.[1][2] This blocks the standard oxidative
deamination pathway (formation of imine).[1][2] The amine is chemically robust against
oxidation.[1][2]

Oxidation of Primary Alcohol (High Risk): The primary hydroxyl group (

) is the most thermodynamically labile point.[1][2] It is susceptible to oxidation to the
corresponding amino acid (2-amino-2,2-diphenylacetic acid) or aldehyde.[1][2]

Retro-Aldol (Null Risk): As the molecule is not an aldol adduct (it lacks the carbonyl required

for retro-aldol cleavage), the C-C bond is stable.[1][2]

Experimental Protocols for Stability Assessment
Since specific literature values are absent, the following protocols are required to

experimentally validate the thermodynamic profile of a specific batch.

Differential Scanning Calorimetry (DSC) Protocol
Objective: Determine Melting Point (

) and Heat of Fusion (

).[1][2]

Sample Prep: Weigh 2–5 mg of 2-Amino-2,2-diphenylethanol into a Tzero aluminum pan.

Hermetically seal (pinhole lid).

Reference: Empty hermetically sealed aluminum pan.

Method:

Equilibrate at 25 °C.

Ramp 10 °C/min to 250 °C.
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Nitrogen purge: 50 mL/min.[1][2]

Analysis: Identify the endothermic onset (

).[1][2] A sharp peak indicates high purity and crystallinity.[1][2] A broad peak suggests
amorphous content or impurities.[1][2] Look for exothermic decomposition events >200 °C.[1]
[2]

Forced Degradation Workflow (HPLC)
Objective: Quantify stability under stress conditions.

Condition Protocol Expected Outcome

Acid Hydrolysis 0.1 N HCl, 60 °C, 24h

Stable. (Protonation of amine

protects it; no hydrolyzable

bonds).[1][2]

Base Hydrolysis 0.1 N NaOH, 60 °C, 24h

Stable. (Resistant to

elimination due to lack of

-H).[1][2]

Oxidation
3%

, RT, 4h

Degradation. Primary alcohol

oxidizes to carboxylic acid.[1]

[2]

Thermal Solid state, 80 °C, 7 days

Stable. (Unless residual

solvent lowers

).[1][2]

Stability Testing Logic Flow (Graphviz)
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Solid State Analysis Solution Stability (HPLC)

Batch Receipt
(CAS 18903-44-1)

DSC Analysis
(Identify Tm & decomp onset)

TGA Analysis
(Volatiles & degradation)

Acid/Base Stress
(Hydrolysis Check)

Peroxide Stress
(Oxidation Check)

Thermodynamic Profile

Tm > 110°C? < 0.5% degradation? Identify N-oxide/Acid
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Caption: Workflow for establishing the thermodynamic baseline of 2-Amino-2,2-
diphenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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